BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 1-
Bromoheptane-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromoheptane-d7

Cat. No.: B15138811

Essential Safety and Handling Guide for 1-
Bromoheptane-d7

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 1-Bromoheptane-d7 in a laboratory setting. The procedures outlined are designed
to ensure the safety of researchers, scientists, and drug development professionals by
minimizing exposure and mitigating risks associated with this chemical.

Hazard Identification and Key Properties

1-Bromoheptane-d7 is a deuterated form of 1-bromoheptane. While specific data for the
deuterated compound is limited, its chemical properties and hazards are considered analogous
to its non-deuterated counterpart. 1-Bromoheptane is a flammable liquid and vapor that can
cause skin, eye, and respiratory irritation.[1][2][3] It is also harmful if inhaled.[1][4]

Summary of Physical and Chemical Properties
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Property

Value

References

CAS Number

1219802-55-7 (for 1-

Bromoheptane-d7)

[5]

Molecular Formula

C-7D7HsBr (representative for a

d7 variant)
Molecular Weight ~186.14 g/mol [5]
Appearance Colorless to pale yellow liquid [31[41[6]
Boiling Point 180 °C (356 °F) [71[81[9]
Melting Point -58 °C (-72.4 °F) 41071181191
Flash Point 60 °C (140 °F) [41181[9]
Density 1.14 g/mL at 25 °C [41[8]

Vapor Density

6.18 (air =1)

[8]

Solubility

Insoluble in water; soluble in

organic solvents

[4]16]

Operational and Disposal Plan

A systematic approach is essential when working with 1-Bromoheptane-d7. The following

procedural guidance covers personal protective equipment, handling protocols, and waste

disposal.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times to prevent exposure.[4]

o Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN166
(EVU) or NIOSH (US) standards.[1][2] For tasks with a higher splash risk, use a face shield in

addition to goggles.[10]

¢ Skin Protection:
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o Gloves: Handle with compatible chemical-resistant gloves (e.g., Viton, or double-glove
with nitrile rubber), inspected for integrity before each use.[10][11] Always consult the
glove manufacturer's compatibility chart for breakthrough times.[11] Dispose of
contaminated gloves promptly and properly.[10]

o Protective Clothing: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[2]
[10] For larger quantities, impervious and antistatic clothing is recommended.[10]

» Respiratory Protection: All handling should occur in a certified chemical fume hood to
maintain low airborne levels.[2] If a fume hood is not available or if irritation symptoms occur,
a full-face respirator with appropriate cartridges (e.g., Type ABEK for organic vapors) or a
supplied-air respirator is necessary.[1][10]

Safe Handling Protocol (Operational Plan)

Adherence to these steps ensures safe handling during laboratory procedures.

e Preparation:

[e]

Ensure a certified chemical fume hood is operational.[2]

[e]

Keep an eyewash station and safety shower accessible.[2]

o

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing
equipment) from the work area.[2][10]

o

Assemble all necessary PPE and handling equipment.
e Chemical Handling:

o Ground and bond containers when transferring the liquid to prevent static electricity
buildup.[2] Use spark-proof tools for all operations.[2]

o Avoid inhaling vapors and direct contact with skin and eyes.[2]
o Keep the container tightly closed when not in use.[2][10]

e Storage:
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o Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][4]
o Keep containers tightly sealed and upright.[10]

o Store away from incompatible substances such as strong oxidizing agents and strong
bases.[2][4]

Disposal Plan

1-Bromoheptane-d7 is a halogenated hydrocarbon and must be disposed of as hazardous
waste.[12][13]

o Waste Segregation:
o Do not dispose of this chemical down the drain.[11][14]

o Collect all waste containing 1-Bromoheptane-d7, including contaminated materials (e.g.,
pipette tips, absorbent pads), in a designated, clearly labeled waste container for
"Halogenated Organic Wastes".[13][14]

o Container Management:

o Use a compatible, leak-proof container, keeping it closed except when adding waste.[11]
[14]

o Affix a hazardous waste tag to the container as soon as the first waste is added.[15]
» Final Disposal:

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o Arrange for pickup by a certified chemical waste disposal service.

Emergency Procedures
e Spills:

o For small spills, absorb the liquid with an inert material like vermiculite, sand, or earth.[2]
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o Collect the absorbed material using spark-proof tools and place it in a sealed container for
disposal.[2] Ventilate the area well.

o For large spills, evacuate the area immediately and contact emergency services.[14]

e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[2][10]

o Skin Contact: Immediately remove contaminated clothing and flush the affected skin with
plenty of water for at least 15 minutes.[2] Seek medical advice.[10]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek immediate medical
attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1][10]

Workflow for Safe Handling of 1-Bromoheptane-d7

The following diagram illustrates the logical workflow for safely managing 1-Bromoheptane-d7
from initial preparation through to final waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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